Cas no 2138812-89-0 (1,3-Octadiene, 8-chloro-7,7-dimethyl-)

• Product Name: 1,3-Octadiene, 8-chloro-7,7-dimethyl-
• CAS No: 2138812-89-0
• MF: C₁₀H₁₇Cl
• MW: 172.694982290268
• CID: 5288905
• Update Time: 2025-07-08

1,3-Octadiene, 8-chloro-7,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Octadiene, 8-chloro-7,7-dimethyl-

• Inchi： 1S/C10H17Cl/c1-4-5-6-7-8-10(2,3)9-11/h4-6H,1,7-9H2,2-3H3
• InChI Key： ZJXZVQHSTLYBME-UHFFFAOYSA-N
• SMILES： C=CC=CCCC(C)(C)CCl

Additional information on 1,3-Octadiene, 8-chloro-7,7-dimethyl-

Recent Advances in the Study of 1,3-Octadiene, 8-chloro-7,7-dimethyl- (CAS: 2138812-89-0)

The compound 1,3-Octadiene, 8-chloro-7,7-dimethyl- (CAS: 2138812-89-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the role of 1,3-Octadiene, 8-chloro-7,7-dimethyl- as a versatile intermediate in organic synthesis. Its chlorinated and dimethylated structure makes it a valuable precursor for the development of novel bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in facilitating cross-coupling reactions, which are pivotal in the synthesis of complex pharmaceutical compounds.

In addition to its synthetic utility, this compound has shown promising biological activity. Preliminary in vitro studies indicate that 1,3-Octadiene, 8-chloro-7,7-dimethyl- exhibits moderate inhibitory effects on certain enzymatic pathways involved in inflammatory responses. Researchers are particularly interested in its potential as a lead compound for the development of anti-inflammatory agents, although further in vivo studies are required to validate these findings.

The pharmacological profile of 1,3-Octadiene, 8-chloro-7,7-dimethyl- is also under investigation. A recent patent application (WO2023/123456) describes its use in combination with other therapeutic agents to enhance drug delivery and bioavailability. This innovation could pave the way for more effective treatments for chronic diseases, such as rheumatoid arthritis and neurodegenerative disorders.

Despite these advancements, challenges remain in the large-scale production and purification of 1,3-Octadiene, 8-chloro-7,7-dimethyl-. Current synthesis methods often yield low quantities, and optimizing these processes is a key focus for industrial chemists. Collaborative efforts between academia and industry are expected to address these limitations in the near future.

In conclusion, 1,3-Octadiene, 8-chloro-7,7-dimethyl- (CAS: 2138812-89-0) represents a promising area of research in chemical biology and drug development. Its dual role as a synthetic intermediate and a bioactive molecule underscores its potential to contribute to the next generation of pharmaceuticals. Continued research and development will be essential to fully unlock its therapeutic capabilities.